Cas no 1242770-51-9 (2-(E)-2-(4-bromophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(E)-2-(4-bromophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1242770-51-9
• MF: C₁₄H₁₈BBrO₂
• MW: 309.006523609161
• MDL: MFCD12546200
• CID: 1083035
• PubChem ID: 46900787
• Update Time: 2025-05-24

2-(E)-2-(4-bromophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[(E)-2-(4-bromophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(E)-2-(4-bromophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[(E)-2-(4-Bromophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• BS-49461
• E76087
• 2-[(1E)-2-(4-Bromophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-23273558
• DTXSID101147892
• trans-4-Bromo-beta-styrylboronic acid pinacol ester
• 1242770-51-9
• MFCD12546200
• 4-broMo-trans-beta-styrylboronic acid pinacol ester

• MDL： MFCD12546200
• Inchi： 1S/C14H18BBrO2/c1-13(2)14(3,4)18-15(17-13)10-9-11-5-7-12(16)8-6-11/h5-10H,1-4H3/b10-9+
• InChI Key： KOKMZNDSHKZFHO-MDZDMXLPSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 308.05832g/mol
• Monoisotopic Mass: 308.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(E)-2-(4-bromophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(E)-2-(4-bromophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1242770-51-9)

The compound 2-(E)-2-(4-bromophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS registry number CAS No. 1242770-51-9, is a notable boron-containing organic compound with significant applications in various fields of chemistry. This compound is particularly recognized for its role in organoboron chemistry and its utility in cross-coupling reactions. The structure of this compound consists of a dioxaborolane ring system with a substituted ethenyl group and bromine substituent on the aromatic ring. This unique structure endows the compound with distinct chemical properties and reactivity.

Recent advancements in organoboron chemistry have highlighted the importance of compounds like 2-(E)-2-(4-bromophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in facilitating Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the synthesis of biaryls and heteroaryls, which are integral components in pharmaceuticals and advanced materials. The presence of the dioxaborolane ring makes this compound an excellent boron source for such reactions due to its stability and reactivity under mild conditions.

The synthesis of this compound typically involves the reaction of a boronic acid derivative with an appropriate alkene under catalytic conditions. The bromine substituent on the aromatic ring plays a critical role in directing the regioselectivity of subsequent reactions. Recent studies have demonstrated that this compound can be efficiently synthesized using transition metal catalysts such as palladium or nickel complexes. These methods have been optimized to enhance yield and selectivity while minimizing side reactions.

In terms of chemical properties, cas no 1242770-51-9 exhibits good thermal stability and is relatively inert under ambient conditions. However, it becomes reactive under specific catalytic conditions or when exposed to nucleophiles. The dioxaborolane ring is particularly susceptible to nucleophilic attack due to the electron-deficient nature of boron within this structure. This property makes it highly versatile in various coupling reactions.

The application of this compound extends beyond traditional cross-coupling reactions. It has been employed as an intermediate in the synthesis of complex organic molecules with high structural complexity. For instance, recent research has utilized this compound in the construction of polycyclic aromatic systems that are relevant to optoelectronic materials and drug discovery.

From an environmental standpoint, the handling and disposal of this compound must adhere to standard laboratory safety protocols due to its chemical reactivity. Proper storage conditions include maintaining it under inert atmosphere to prevent oxidation or hydrolysis. Additionally, exposure to high temperatures should be avoided as it may lead to decomposition or release of hazardous byproducts.

In conclusion, cas no 1242770-51-9, or 2-(E)-2-(4-bromophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,dioxaborolane, stands as a crucial component in modern organoboron chemistry. Its unique structure and reactivity make it an invaluable tool for synthesizing complex organic molecules with applications ranging from pharmaceuticals to advanced materials science.